Benzoyl chloride

Specification

• Description: Benzoyl chloride appears as a colorless fuming liquid with a pungent odor. Flash point 162°F. Lachrymator, irritating to skin and eyes. Corrosive to metals and tissue. Density 10.2 lb / gal. Used in medicine and in the manufacture of other chemicals.; Benzoyl chloride is a member of benzoic acids.
• CAS No.: 98-88-4
• Molecular Formula: C7H5ClO; C6H5COCl; C6H5COCl; C7H5ClO
• Molecular Weight: 140.56 g/mol
• IUPAC Name: benzoyl chloride
• Standard InChI: InChI=1S/C7H5ClO/c8-7(9)6-4-2-1-3-5-6/h1-5H
• Standard InChI Key: PASDCCFISLVPSO-UHFFFAOYSA-N
• Impurities: Maximum Limits of Impurities: residue after ignition 0.005%; phosphorus compounds (as P) 0.002%; heavy metals (as Pb) 0.001%; iron (Fe) 0.001%.
• SMILES: C1=CC=C(C=C1)C(=O)Cl
• Canonical SMILES: C1=CC=C(C=C1)C(=O)Cl
• Boiling Point: 387 °F at 760 mm Hg (NTP, 1992); 197.2 °C; 201 °C; 387°F
• Colorform: Liquid; Transparent, colorless liquid; Colorless, fuming liquid; Colorless to slightly yellow liquid
• Flash Point: 162 °F (NTP, 1992); 72 °C (162 °F) - closed cup; 162 °F (72 °C)(open cup); 68 °C (closed cup); 72 °C c.c.; 162°F
• Melting Point: 30.2 °F (NTP, 1992); -1.0 °C; -0.5 °C; -1 °C; 30.2°F